Cas no 2361681-96-9 (rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide)
rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- rac-N-{2-[(3R,5S)-3,5-dimethylazepan-1-yl]-2-oxoethyl}-N-methylprop-2-enamide
- Z2931820978
- 2361681-96-9
- EN300-26573857
- N-[2-[(3R,5S)-3,5-Dimethylazepan-1-yl]-2-oxoethyl]-N-methylprop-2-enamide
- rel-N-[2-[(3R,5S)-Hexahydro-3,5-dimethyl-1H-azepin-1-yl]-2-oxoethyl]-N-methyl-2-propenamide
- rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide
-
- Inchi: 1S/C14H24N2O2/c1-5-13(17)15(4)10-14(18)16-7-6-11(2)8-12(3)9-16/h5,11-12H,1,6-10H2,2-4H3/t11-,12-/m1/s1
- InChI Key: IJXHDMAUXYKLKJ-VXGBXAGGSA-N
- SMILES: C(N(CC(N1CC[C@@H](C)C[C@@H](C)C1)=O)C)(=O)C=C
Computed Properties
- Exact Mass: 252.183778013g/mol
- Monoisotopic Mass: 252.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- Density: 1.001±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 428.8±28.0 °C(Predicted)
- pka: -0.70±0.60(Predicted)
rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26573857-0.05g |
rac-N-{2-[(3R,5S)-3,5-dimethylazepan-1-yl]-2-oxoethyl}-N-methylprop-2-enamide |
2361681-96-9 | 90% | 0.05g |
$246.0 | 2023-09-14 |
rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide
Research Briefing on rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide (CAS: 2361681-96-9)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide (CAS: 2361681-96-9) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, including the dimethylazepane and prop-2-enamide moieties, have garnered attention for their role in modulating biological targets.
The synthesis of rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide involves a multi-step process that has been optimized for high yield and purity. Recent studies have explored novel catalytic methods to enhance the stereoselectivity of the synthesis, particularly focusing on the (3R,5S)-3,5-dimethylazepan-1-yl moiety. These advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for further preclinical and clinical development.
Pharmacological evaluations of rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide have revealed its potential as a modulator of specific biological pathways. In vitro studies demonstrate its affinity for certain protein targets, suggesting applications in neurodegenerative diseases and oncology. Mechanistic studies indicate that the compound's activity is mediated through the inhibition of key enzymes involved in disease progression, although further validation is required to confirm these findings.
In vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. Animal models treated with rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide showed significant improvements in disease markers, with minimal adverse effects reported. These results underscore the compound's potential as a lead candidate for drug development, though comprehensive toxicology studies are needed to assess long-term safety.
The clinical potential of rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide is further supported by its favorable pharmacokinetic properties. Recent pharmacokinetic studies indicate good oral bioavailability and a half-life conducive to once-daily dosing. These attributes, combined with its targeted mechanism of action, position the compound as a viable candidate for further clinical trials.
Despite these promising findings, challenges remain in the development of rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical application.
In conclusion, rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide (CAS: 2361681-96-9) represents a promising therapeutic agent with significant potential in various disease areas. Continued research and development efforts are warranted to fully elucidate its mechanism of action, optimize its pharmacological profile, and translate preclinical findings into clinical benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing this compound through the drug development pipeline.
2361681-96-9 (rac-N-{2-(3R,5S)-3,5-dimethylazepan-1-yl-2-oxoethyl}-N-methylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)